amine hydrochloride CAS No. 2742657-95-8](/img/no-structure.png)
[(3-methanesulfonylphenyl)methyl](methyl)amine hydrochloride
Overview
Description
“(3-methanesulfonylphenyl)methylamine hydrochloride” is a chemical compound with the molecular formula C9H13NO2S and a molecular weight of 199.27 . It is also known as Benzenemethanamine, N-methyl-3-(methylsulfonyl)- .
Molecular Structure Analysis
The molecular structure of “(3-methanesulfonylphenyl)methylamine hydrochloride” consists of a benzene ring attached to a methanesulfonyl group and a methylamine group . The presence of the nitrogen atom in the amine group makes it a potential site for protonation, forming an ammonium ion .Physical And Chemical Properties Analysis
“(3-methanesulfonylphenyl)methylamine hydrochloride” is a powder that is stored at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the sources I retrieved .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '[(3-methanesulfonylphenyl)methyl](methyl)amine hydrochloride' involves the reaction of 3-methanesulfonylbenzaldehyde with methylamine followed by reduction with sodium borohydride and quaternization with hydrochloric acid.", "Starting Materials": [ "3-methanesulfonylbenzaldehyde", "methylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-methanesulfonylbenzaldehyde is reacted with excess methylamine in ethanol at room temperature for 24 hours.", "Step 2: The resulting imine intermediate is reduced with sodium borohydride in methanol at 0-5°C for 2 hours.", "Step 3: The resulting amine intermediate is quaternized with hydrochloric acid in ethanol at room temperature for 2 hours.", "Step 4: The product is isolated by filtration and recrystallization from ethanol to obtain '[(3-methanesulfonylphenyl)methyl](methyl)amine hydrochloride'." ] } | |
CAS RN |
2742657-95-8 |
Molecular Formula |
C9H14ClNO2S |
Molecular Weight |
235.7 |
Purity |
95 |
Origin of Product |
United States |
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